Cas no 1805319-87-2 (2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805319-87-2
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4921495
• Update Time: 2025-11-04

2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-2-1-3(5(8)9)12-6(11)4(2)10/h1,5H,10H2,(H2,11,12)
• InChI Key： OBHJKTRYLRRWEA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=NC(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine

Comprehensive Overview of 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805319-87-2)

2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805319-87-2) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring multiple amino groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications in kinase inhibitors and antibacterial agents, aligning with the growing demand for novel therapeutics.

The compound's CAS No. 1805319-87-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends highlight its role in addressing drug-resistant infections and cancer therapy, topics that dominate scientific discussions. Its fluorinated pyridine core is a hotspot for innovation, as fluorine incorporation often enhances metabolic stability and bioavailability—a key consideration in medicinal chemistry. This aligns with the broader industry shift toward fluorine-containing compounds, which are pivotal in developing next-generation pharmaceuticals.

From a synthetic perspective, 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine offers a robust platform for structure-activity relationship (SAR) studies. Its diamino functionality allows for diverse derivatization, enabling researchers to fine-tune properties like solubility and target affinity. Such flexibility is critical in optimizing lead compounds for clinical trials. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a trending area in precision medicine.

Environmental and regulatory considerations also play a role in its adoption. Unlike some halogenated compounds, this derivative is designed with green chemistry principles in mind, minimizing ecological impact. This resonates with the increasing focus on sustainable synthesis in the chemical industry. Laboratories worldwide are exploring its scalable production methods, often leveraging catalytic fluorination techniques to improve efficiency—a topic frequently queried in AI-driven research tools.

In summary, 2,3-Diamino-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805319-87-2) represents a convergence of cutting-edge science and practical applications. Its multifaceted utility in drug design, coupled with its alignment with sustainability goals, positions it as a compound of enduring interest. As research progresses, its role in addressing global health challenges will likely expand, solidifying its place in the chemical innovation landscape.